Cas no 1247164-15-3 ({3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride)

• Product Name: {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride
• CAS No: 1247164-15-3
• MF: C₈H₉ClN₂O₂S₂
• MW: 264.752258062363
• CID: 5282012
• PubChem ID: 165751224
• Update Time: 2025-10-12

{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-681071
• {3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride
• 1247164-15-3
• {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride

• Inchi： 1S/C8H9ClN2O2S2/c1-5-3-14-8-10-6(2)7(11(5)8)4-15(9,12)13/h3H,4H2,1-2H3
• InChI Key： GYFPUQKCDUXGQL-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C)N=C2N1C(C)=CS2)(=O)=O

Computed Properties

• Exact Mass: 263.9793976g/mol
• Monoisotopic Mass: 263.9793976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.1Ų

Additional information on {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride

Recent Advances in the Study of {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride (CAS: 1247164-15-3)

The compound {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride (CAS: 1247164-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique imidazothiazole scaffold, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's reactivity and structural features make it a valuable building block for the design of novel therapeutic agents.

One of the most notable advancements in the study of this compound is its role in the synthesis of selective kinase inhibitors. Researchers have demonstrated that the sulfonyl chloride group can be efficiently coupled with various nucleophiles, enabling the rapid generation of sulfonamide derivatives. These derivatives have been evaluated for their inhibitory activity against a range of kinases, with several candidates showing potent and selective inhibition. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of a new class of EGFR inhibitors, which exhibited significant antitumor activity in preclinical models.

In addition to its applications in kinase inhibitor development, {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride has also been explored for its antimicrobial properties. A study conducted by a team at the University of Cambridge revealed that derivatives of this compound displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that is distinct from traditional antibiotics. These findings suggest that this compound could serve as a starting point for the development of new antimicrobial agents to address the growing issue of antibiotic resistance.

Another area of interest is the compound's potential in targeted drug delivery systems. Recent work has shown that the imidazothiazole core can be functionalized to improve solubility and bioavailability, making it an attractive candidate for prodrug strategies. For example, a research group at MIT successfully conjugated this compound with a tumor-targeting peptide, resulting in a prodrug that selectively releases its active form in the tumor microenvironment. This approach not only enhances the therapeutic efficacy but also minimizes off-target effects, offering a promising avenue for cancer therapy.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as stability, toxicity, and scalability need to be addressed through further research. However, the progress made so far underscores the potential of {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride as a versatile tool in medicinal chemistry. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, further expanding its utility in drug discovery.

In conclusion, the recent research on {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl chloride (CAS: 1247164-15-3) highlights its multifaceted potential in chemical biology and pharmaceutical development. From kinase inhibitors to antimicrobial agents and targeted drug delivery systems, this compound continues to inspire innovative approaches to address unmet medical needs. As the field advances, it is anticipated that further refinements and applications of this compound will emerge, solidifying its role in the future of medicine.